Cas no 5309-97-7 (1-Butanethione,1-(4-morpholinyl)-)

• Product Name: 1-Butanethione,1-(4-morpholinyl)-
• CAS No: 5309-97-7
• MF: C₈H₁₅NOS
• MW: 173.275800943375
• CID: 383721
• PubChem ID: 251971
• Update Time: 2025-04-19

1-Butanethione,1-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanethione,1-(4-morpholinyl)-
• 1-morpholin-4-ylbutane-1-thione
• Morpholine, 4-(1-thioxobutyl)- (9CI)
• 1-< tetrahydro-2H-1,4-oxazin-4-yl> -butanethione
• 4-(Butanethioyl)morpholine
• 4-Butanethioylmorpholine
• 4-thiobutyryl-morpholine
• AC1L5L0Q
• AC1Q7EIP
• AR-1G1352
• CTK4J7062
• Morpholino-1-butyrothiamid
• NSC73058
• N-Thiobutyro-morpholine
• Thiobuttersaeure-morpholid
• DTXSID10291083
• 5309-97-7
• SUQCRFUXXRFIDJ-UHFFFAOYSA-N
• NSC-73058
• 4-Butanethioylmorpholine #

• Inchi： 1S/C8H15NOS/c1-2-3-8(11)9-4-6-10-7-5-9/h2-7H2,1H3
• InChI Key： SUQCRFUXXRFIDJ-UHFFFAOYSA-N
• SMILES： S=C(CCC)N1CCOCC1

Computed Properties

• Exact Mass: 173.08755
• Monoisotopic Mass: 173.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.6Ų

Experimental Properties

• Density: 1.078
• Boiling Point: 252.4°C at 760 mmHg
• Flash Point: 106.4°C
• Refractive Index: 1.526
• PSA: 12.47
• LogP: 1.38400